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Compound of Interest

Compound Name: Demeton-o sulfone

Cat. No.: B1618998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological

properties of Demeton-o sulfone, an organophosphate metabolite. The information is curated

to support research, scientific analysis, and drug development activities.

Chemical Structure and Identification
Demeton-o sulfone, a metabolite of the insecticide Demeton, is characterized by a phosphate

core with a sulfonylated ethylthio side chain.

Chemical Structure:

IUPAC Name: O,O-diethyl O-[2-(ethylsulfonyl)ethyl] phosphorothioate[1]

CAS Number: 4891-54-7[1]

Molecular Formula: C8H19O5PS2[1]

Synonyms: Thionodemeton sulfone, Systox sulfone[1]

Physicochemical and Toxicological Data
Quantitative data for Demeton-o sulfone is crucial for understanding its environmental fate,

transport, and toxicological profile. While specific experimental data for Demeton-o sulfone is
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limited, information for closely related compounds provides valuable insights.

Table 1: Physicochemical Properties of Demeton-o sulfone and Related Compounds

Property Demeton-o sulfone
Demeton-S-
methylsulfone

Source

Molecular Weight 290.34 g/mol 262.29 g/mol [1][2]

Boiling Point 145 °C @ 0.05 Torr
120 °C @ 0.03 mm

Hg
[1][2]

Vapor Pressure Not Available
0.5 x 10⁻³ mm Hg @

20°C
[2]

Water Solubility Not Available Miscible with water [2]

LogP (Octanol-Water

Partition Coefficient)
Not Available Not Available

Table 2: Acute Toxicity Data for Demeton and its Metabolites

Compound Test Species
Route of
Administration

LD50/LC50 Source

Demeton

(mixture of O and

S isomers)

Rat Oral 1.7 mg/kg [3]

Demeton-O-

methyl
Rat Oral 676 mg/kg [2]

Demeton-S-

methylsulfone
Rat Oral

32,400 µg/kg

(32.4 mg/kg)
[4]

Demeton Rat Inhalation (4 hr) 15 mg/m³ [3]

Experimental Protocols
Synthesis of Demeton-o sulfone
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A specific, detailed laboratory synthesis protocol for Demeton-o sulfone is not readily available

in the public domain. However, its formation is a result of the metabolic oxidation of Demeton-

O. The synthesis of the parent Demeton mixture involves the reaction of 2-hydroxyethylethyl

sulfide with diethyl phosphor chloride thiolate in toluene, in the presence of anhydrous sodium

carbonate and metallic copper. This process yields a mixture of Demeton-S and Demeton-O

isomers.[5] Further oxidation of the Demeton-O isomer, either through metabolic processes or

controlled chemical oxidation, would yield Demeton-o sulfone.

Analytical Methodology for Residue Analysis
A common approach for the analysis of Demeton and its metabolites involves the oxidation of

all related compounds (sulfide and sulfoxide) to the corresponding sulfone, which is then

quantified by gas-liquid chromatography (GLC). Using an oxidizing agent like permanganate

that does not convert the P=S to a P=O bond allows for the differentiation between the thiono

(Demeton-O) and thiolo (Demeton-S) sulfones. This methodology is suitable for regulatory

purposes.

A more modern and sensitive method for the simultaneous determination of demeton-S-methyl

and its metabolites, including the sulfone, utilizes liquid chromatography coupled with mass

spectrometry (LC-MS). A general procedure involves:

Homogenization of the sample with antioxidants.

Extraction with acetone.

Re-extraction with ethyl acetate using an Extrelut column.

For lipid-rich samples, a hexane/acetonitrile partitioning step is included.

Clean-up using a PSA or tandem graphitized carbon/PSA column.

Determination by LC-MS in ESI-SIM mode.[6]

Acetylcholinesterase Inhibition Assay (Ellman's Method)
The primary mechanism of toxicity for organophosphates like Demeton-o sulfone is the

inhibition of acetylcholinesterase (AChE). The following protocol, based on the Ellman method,

can be used to quantify the inhibitory activity of Demeton-o sulfone.[7][8][9][10]
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Materials:

96-well microplate

Spectrophotometer (plate reader) capable of measuring absorbance at 405-412 nm

Acetylcholinesterase (AChE) enzyme solution (e.g., from electric eel)

Acetylthiocholine iodide (ATCI) substrate solution

5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) solution

Phosphate buffer (pH 8.0)

Demeton-o sulfone test solutions of varying concentrations

Positive control (e.g., a known AChE inhibitor like galanthamine)

Negative control (solvent used to dissolve the test compound)

Procedure:

In a 96-well plate, add 140 µL of phosphate buffer (0.1 M, pH 8.0) to each well.

Add 10 µL of the Demeton-o sulfone test solution (or positive/negative control) to the

respective wells.

Add 10 µL of the AChE enzyme solution (1 U/mL) to each well.

Incubate the plate at 25°C for 10 minutes.

Following incubation, add 10 µL of 10 mM DTNB to the reaction mixture.

Initiate the reaction by adding 10 µL of 14 mM ATCI.

Immediately measure the absorbance at 412 nm and continue to monitor for a set period

(e.g., 10 minutes) to determine the rate of reaction.[8]
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The percentage of AChE inhibition is calculated using the formula: % Inhibition =

[(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

Visualized Pathways and Workflows
To further elucidate the biological and experimental processes related to Demeton-o sulfone,

the following diagrams are provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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